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Introduction to the Technology

The global phase-out of per- and poly-fluoroalkyl substances (PFAS) has created an urgent need for high-

performance, durable, and eco-friendly water-repellent finishes [1]. Hybrid organic-inorganic coatings,

fabricated through the sol-gel process, present a viable and sustainable alternative [2]. Within this domain,

octyl silane derivatives, such as triethoxy(octyl)silane, are key components for imparting hydrophobicity

without environmental concerns [3].

This technology functions on a dual mechanism: creating nanoscale surface roughness and lowering the

surface energy of the fabric [1] [3]. The hybrid silica/PDMS (Polydimethylsiloxane) coating forms a

uniform, adherent layer, making it suitable for both natural (e.g., cotton) and synthetic (e.g., polyester)

textiles [1].

Performance Data and Comparison

The table below summarizes key performance metrics for an octyl silane-based hybrid finish compared to a

commercial fluorinated control, as demonstrated on cotton and polyester fabrics [1].

Table 1: Performance Summary of Octyl Silane-Based Hybrid Finish vs. Fluorinated Control
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Performance Metric Test Method
Treated
Cotton

Treated
Polyester

Fluorinated
Control (Typical)

Static Water Contact
Angle

Static Contact

Angle

130° 145° Similar or lower

Spray Rating (After 5
washes)

ISO 4920 5/5 5/5 5/5

Water/Alcohol
Repellence (After 5
washes)

AATCC 193 Grade 7 Grade 7 Outperformed or

equaled

Water-Vapour
Permeability Loss

Water-vapour
transmission

≤5% ≤5% Data not specified

Bending Stiffness Bending stiffness Marginal
increase

Marginal
increase

Data not specified

The data confirms that the octyl silane-based finish provides high hydrophobicity and exceptional

durability, maintaining top-tier performance after multiple washing cycles. A key advantage is its minimal

impact on fabric comfort, with very little change in breathability and hand feel [1].

Experimental Protocol: Pad-Dry-Cure Application

The following detailed protocol is adapted from research applying a hybrid finish of triethoxy(octyl)silane

(OS) in an amino-terminated polydimethylsiloxane (APT-PDMS) aqueous dispersion to plain-weave cotton

and polyester fabrics [1] [4].

Materials and Equipment

Textile Substrate: Plain-weave cotton or polyester fabric.

Chemical Precursors: Triethoxy(octyl)silane (OS) and amino-terminated polydimethylsiloxane (APT-
PDMS) aqueous dispersion.

Equipment: Padder (laboratory or industrial), drying oven, curing oven, standard laboratory
glassware for sol preparation.
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Sol-Gel Formulation and Fabric Treatment Procedure

Prepare Aqueous APT-PDMS Dispersion

Incorporate Triethoxy(octyl)silane (OS)

In Situ Hydrolysis & Condensation

Form Hybrid OS/APT-PDMS Sol

Pad-Dry-Cure Application

Form Nanostructured Coating

Click to download full resolution via product page

Figure 1: A flowchart illustrating the key stages of the sol-gel formulation and treatment process.

Sol Preparation: The hybrid sol is obtained by the in situ hydrolysis–condensation of

triethoxy(octyl)silane in an APT-PDMS aqueous dispersion [1] [4]. The process is water-borne,
aligning with eco-friendly principles.

Fabric Application via Pad-Dry-Cure:
Impregnation: The fabric is passed through the prepared sol using a padder to ensure

complete saturation, typically with a wet pick-up of 70-80%.
Drying: The impregnated fabric is dried at an elevated temperature (e.g., 80-100°C for 2-5

minutes) to remove water and initiate polycondensation.
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Curing: The fabric is cured at a higher temperature (e.g., 120-150°C for 1-3 minutes) to

complete the cross-linking reactions, forming a robust, adherent hybrid network on the fiber
surfaces [1].

Characterization and Testing Methods

Wettability: Assess via static contact angle, ISO 4920 spray rating, and AATCC 193 water/alcohol

repellence tests [1].
Durability: Evaluate through repeated laundering cycles using standard methods like ISO 105-C10

[1].
Comfort and Handle: Measure water-vapour transmission rate for breathability and bending stiffness

for hand feel [1].
Morphology and Chemistry: Characterize using SEM–EDS, ATR-FTIR, and Raman spectroscopy

[1].

Discussion and Best Practices

Advantages over Alternatives: Compared to long-chain alkanes or acrylates, silicone-octyl silane
hybrids offer better flexibility and a softer hand feel [1]. Unlike pure silicone finishes, the hybrid

organic-inorganic structure confers superior adhesion and durability to washing [1].
Regulatory Alignment: This technology directly addresses stringent upcoming regulations in the EU,

California, and France that will prohibit PFAS in textiles [1].
Scalability: The pad-dry-cure method is already widely established in the textile industry, making

this technology highly suitable for industrial scale-up without significant new capital investment [1].

Conclusions

Octyl silane-based hybrid finishes applied via the sol-gel process represent a high-performance, durable,

and industrially viable alternative to PFAS chemistry. They successfully impart excellent water repellency

to both cotton and polyester while preserving comfort properties, fulfilling the dual demands of performance

and environmental sustainability for outdoor apparel and technical textiles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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